Cas no 77573-06-9 (12a-hydroxy-2,2,7,7,9,11-hexamethyl-13-oxo-6,7,7a,8,9,12,12a,12b-octahydro-4H,6aH-6,9a-methanocyclopenta[9,10]cyclopropa[5,6]cyclodeca[1,2-d][1,3]dioxin-12-yl hexadecanoate)

• Product Name: 12a-hydroxy-2,2,7,7,9,11-hexamethyl-13-oxo-6,7,7a,8,9,12,12a,12b-octahydro-4H,6aH-6,9a-methanocyclopenta[9,10]cyclopropa[5,6]cyclodeca[1,2-d][1,3]dioxin-12-yl hexadecanoate
• CAS No: 77573-06-9
• MF: C₃₉H₆₂O₆
• MW: 626.905992984772
• CID: 1787687
• PubChem ID: 187134
• Update Time: 2025-04-21

12a-hydroxy-2,2,7,7,9,11-hexamethyl-13-oxo-6,7,7a,8,9,12,12a,12b-octahydro-4H,6aH-6,9a-methanocyclopenta[9,10]cyclopropa[5,6]cyclodeca[1,2-d][1,3]dioxin-12-yl hexadecanoate Chemical and Physical Properties

Names and Identifiers

• 12a-hydroxy-2,2,7,7,9,11-hexamethyl-13-oxo-6,7,7a,8,9,12,12a,12b-octahydro-4H,6aH-6,9a-methanocyclopenta[9,10]cyclopropa[5,6]cyclodeca[1,2-d][1,3]dioxin-12-yl hexadecanoate
• (5-hydroxy-3,8,8,15,15,18-hexamethyl-19-oxo-7,9-dioxapentacyclo[11.5.1.01,5.06,11.014,16]nonadeca-2,11-dien-4-yl) hexadecanoate
• 77573-06-9
• 12a-Hydroxy-2,2,7,7,9,11-hexamethyl-13-oxo-6,7,7a,8,9,12,12a,12b-octahydro-2H,4H,6aH-6,9a-methanocyclopenta[9,10]cyclopropa[5,6]cyclodeca[1,2-d][1,3]dioxin-12-yl hexadecanoate
• DTXSID30998784
• CHEBI:189358
• Hexadecanoic acid, 6,6a,7a,8,9,12,12a,12b-octahydro-12a-hydroxy-2,2,7,7,9,11-hexamethyl-13-oxo-7H-6,9a-methano-4H-cyclopenta[9,10]cyclopropa[5,6]cyclodeca[1,2-d]-1,3-dioxin-12-yl ester, [6R-(6.alpha.,6a.alpha.,7a.alpha.,9.alpha.,9a.alpha.,12.beta.,12a.beta.,12b.alpha.)]-
• FGFHNMBIMRVWIW-UHFFFAOYSA-N
• 5beta,20-O,O-Isopropylidineingenol, 3beta-palmitate

• Inchi： 1S/C39H62O6/c1-8-9-10-11-12-13-14-15-16-17-18-19-20-21-31(40)44-34-26(2)24-38-27(3)22-30-32(36(30,4)5)29(33(38)41)23-28-25-43-37(6,7)45-35(28)39(34,38)42/h23-24,27,29-30,32,34-35,42H,8-22,25H2,1-7H3
• InChI Key： FGFHNMBIMRVWIW-UHFFFAOYSA-N
• SMILES： OC12C(C(C)=CC31C(C(C=C1COC(C)(C)OC21)C1C(C)(C)C1CC3C)=O)OC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 626.45463969g/mol
• Monoisotopic Mass: 626.45463969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 45
• Rotatable Bond Count: 16
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 82.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters